Cas no 129747-73-5 (3-sulfanylbenzaldehyde)

• Product Name: 3-sulfanylbenzaldehyde
• CAS No: 129747-73-5
• MF: C₇H₆OS
• MW: 138.186940670013
• CID: 2898376
• Update Time: 2025-06-08

3-sulfanylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-sulfanylbenzaldehyde
• Benzaldehyde, 3-mercapto-

• Inchi： 1S/C7H6OS/c8-5-6-2-1-3-7(9)4-6/h1-5,9H
• InChI Key： KWXVVLHKADHVRM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(S)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 3-sulfanylbenzaldehyde

3-Sulfanylbenzaldehyde: A Comprehensive Overview

3-Sulfanylbenzaldehyde (CAS No. 129747-73-5) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as benzaldehyde with a sulfur-containing substituent, has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to 3-sulfanylbenzaldehyde.

The molecular structure of 3-sulfanylbenzaldehyde consists of a benzene ring with a sulfanyl (-SH) group attached at the third position and an aldehyde (-CHO) group at the first position. This arrangement imparts the compound with distinct electronic properties, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the role of 3-sulfanylbenzaldehyde in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents.

One of the most notable applications of 3-sulfanylbenzaldehyde is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing heterocyclic compounds, which are often associated with therapeutic effects. For instance, a study published in 2023 demonstrated that derivatives of 3-sulfanylbenzaldehyde exhibit potent anti-cancer activity by targeting specific signaling pathways in cancer cells. These findings underscore the importance of this compound in drug discovery efforts.

In addition to its medicinal applications, 3-sulfanylbenzaldehyde has also found relevance in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in catalytic processes. A recent breakthrough involves the utilization of 3-sulfanylbenzaldehyde as a ligand in palladium-catalyzed cross-coupling reactions, which are critical in organic synthesis. This development highlights the versatility of 3-sulfanylbenzaldehyde across diverse scientific domains.

The synthesis of 3-sulfanylbenzaldehyde typically involves multi-step processes that require precise control over reaction conditions. Traditional methods include Friedel-Crafts alkylation followed by oxidation, though modern approaches often employ more efficient strategies such as microwave-assisted synthesis or enzymatic catalysis. These advancements have significantly improved the yield and purity of 3-sulfanylbenzaldehyde, making it more accessible for large-scale applications.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 3-sulfanylbenzaldehyde to ensure its safe handling and disposal. Studies indicate that under aerobic conditions, 3-sulfanylbenzaldehyde undergoes rapid microbial degradation, minimizing its environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-sulfanylbenzaldehyde (CAS No. 129747-73-5) stands out as a versatile and intriguing compound with a wide range of applications. Its role in drug discovery, materials science, and catalysis positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, 3-sulfanylbenzaldehyde is poised to make even greater contributions to scientific advancement.